Cas no 859661-55-5 (methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 859661-55-5
• MF: C₁₉H₁₄O₇
• MW: 354.310266017914
• CID: 5421052
• Update Time: 2025-05-20

methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-methyl 2-((2-(benzo[d][1,3]dioxol-5-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C19H14O7/c1-22-18(20)9-23-12-3-4-13-15(8-12)26-17(19(13)21)7-11-2-5-14-16(6-11)25-10-24-14/h2-8H,9-10H2,1H3
• InChI Key： LFPLQTXYFGEAIH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C=C2OC(=CC3=CC=C4OCOC4=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 859661-55-5): A Comprehensive Overview

Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, identified by its CAS number 859661-55-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of functional groups such as the benzodioxolyl moiety and the acetoate ester suggests a complex interplay of electronic and steric effects, which can influence its reactivity and pharmacological properties.

The structure of Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate features a central benzofuran core, which is a common scaffold in many bioactive natural products and synthetic drugs. The benzodioxolyl group, also known as 3-hydroxyphenylpropene, is particularly noteworthy for its role in various pharmacological contexts. This group has been implicated in the activity of several therapeutic agents, including those with anti-inflammatory, antimicrobial, and even anticancer properties. The incorporation of this moiety into the molecular framework of Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate suggests that it may exhibit similar biological activities.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The benzofuran scaffold, in particular, has been extensively studied due to its versatility and the ease with which it can be modified to produce compounds with tailored biological properties. Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate represents an example of how structural modifications can lead to the discovery of new bioactive molecules. The presence of the acetoate ester group at the 6-position of the benzofuran ring adds another layer of complexity to its chemical behavior, potentially influencing both its solubility and metabolic stability.

One of the most compelling aspects of Methyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-)methylidene}-3-oxo- -dihydro- b^enzof_f^u_r^a_n^- yloxy}acetate, CAS no. 859661- 55- 5 , is its potential as a lead compound in drug discovery. The benzodioxolyl group is known to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. Recent studies have demonstrated that derivatives of this scaffold can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Methyl 2-{(